Cas no 869842-13-7 (5-(1h-imidazol-5-yl)pentan-1-ol)

• Product Name: 5-(1h-imidazol-5-yl)pentan-1-ol
• CAS No: 869842-13-7
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 1857944
• PubChem ID: 53439066
• Update Time: 2025-04-21

5-(1h-imidazol-5-yl)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-(1H-imidazol-5-yl)pentan-1-ol
• 5-(1H-IMIDAZOL-4-YL)-PENTAN-1-OL
• AKOS006341666
• 5-(1h-imidazol-4-yl)pentan-1-ol
• DTXSID60701703
• 869842-13-7
• 5-(1h-imidazol-5-yl)pentan-1-ol

• Inchi： 1S/C8H14N2O/c11-5-3-1-2-4-8-6-9-7-10-8/h6-7,11H,1-5H2,(H,9,10)
• InChI Key： ISRQLNZLCAOWJG-UHFFFAOYSA-N
• SMILES： OCCCCCC1=CN=CN1

Computed Properties

• Exact Mass: 154.11100
• Monoisotopic Mass: 154.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 98.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9A^2
• XLogP3: 0.7

Experimental Properties

• PSA: 48.91000
• LogP: 1.11480